Cas no 1000413-85-3 ((2',6'-Dimethyl-4'-(3-(methylsulfonyl)propoxy)biphenyl-3-yl)methanol)

• Product Name: (2',6'-Dimethyl-4'-(3-(methylsulfonyl)propoxy)biphenyl-3-yl)methanol
• CAS No: 1000413-85-3
• MF: C₁₉H₂₄O₄S
• MW: 348.456464767456
• MDL: MFCD22124594
• CID: 2196832
• PubChem ID: 59342556
• Update Time: 2025-10-30

(2',6'-Dimethyl-4'-(3-(methylsulfonyl)propoxy)biphenyl-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2’,6’-Dimethyl-4’-(3-(methylsulfonyl)propoxy)biphenyl-3-yl)methanol
• {2',6'-Dimethyl-4'-[3-(methylsulfonyl)propoxy]-3-biphenylyl}metha nol
• (2',6'-diMethyl-4'-(3-(Methylsulfonyl)propoxy)biphenyl-3-yl)Methanol
• (2',6'-diMethyl-4'-(3-(Methylsulfonyl)propoxy)biphenyl-3-yl)Methanol-6
• (2',6'-dimethyl-4'-(3-(methylsulfonyl)propoxy)-[1,1'-biphenyl]-3-yl)methanol
• [3-[2,6-dimethyl-4-(3-methylsulfonylpropoxy)phenyl]phenyl]methanol
• [2',6'-Dimethyl-4'-[3-(methylsulfonyl)propoxy]biphenyl-3-yl]methanol
• {2',6'-dimethyl-4'-[3-(methylsulfonyl)propoxy]biphenyl-3-yl}methanol
• [2',6'-dimethyl-4'-[3-(methylsulfonyl)propoxy]-[1,1'-biphenyl]-3-yl]methanol
• C19H24O4S
• ROZUFBZGOOVXCF-UHFFFAOYSA-N
• BCP2801
• SCHEMBL203930
• AKOS027253207
• AS-43311
• BCP28019
• 1000413-85-3
• CS-M1214
• MFCD22124594
• 2a(2),6a(2)-Dimethyl-4a(2)-[3-(methylsulfonyl)propoxy][1,1a(2)-biphenyl]-3-methanol
• DTXSID901152811
• [1,1'-Biphenyl]-3-methanol, 2',6'-dimethyl-4'-[3-(methylsulfonyl)propoxy]-
• [4'-(3-METHANESULFONYLPROPOXY)-2',6'-DIMETHYL-[1,1'-BIPHENYL]-3-YL]METHANOL
• 2',6'-Dimethyl-4'-[3-(methylsulfonyl)propoxy][1,1'-biphenyl]-3-methanol
• 2',6'-Dimethyl-4'-(3-(methylsulfonyl)propoxy)(1,1'-biphenyl)-3-methanol
• (2',6'-Dimethyl-4'-(3-(methylsulfonyl)propoxy)biphenyl-3-yl)methanol

• MDL： MFCD22124594
• Inchi： 1S/C19H24O4S/c1-14-10-18(23-8-5-9-24(3,21)22)11-15(2)19(14)17-7-4-6-16(12-17)13-20/h4,6-7,10-12,20H,5,8-9,13H2,1-3H3
• InChI Key： ROZUFBZGOOVXCF-UHFFFAOYSA-N
• SMILES： S(C)(CCCOC1C=C(C)C(C2C=CC=C(CO)C=2)=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 348.13953042g/mol
• Monoisotopic Mass: 348.13953042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72
• XLogP3: 3.1

(2',6'-Dimethyl-4'-(3-(methylsulfonyl)propoxy)biphenyl-3-yl)methanol Security Information

• Storage Condition：(BD332233)

Additional information on (2',6'-Dimethyl-4'-(3-(methylsulfonyl)propoxy)biphenyl-3-yl)methanol

Introduction to (2',6'-Dimethyl-4'-(3-(methylsulfonyl)propoxy)biphenyl-3-yl)methanol (CAS No. 1000413-85-3)

(2',6'-Dimethyl-4'-(3-(methylsulfonyl)propoxy)biphenyl-3-yl)methanol (CAS No. 1000413-85-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique biphenyl structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of (2',6'-Dimethyl-4'-(3-(methylsulfonyl)propoxy)biphenyl-3-yl)methanol is notable for its biphenyl core, which is substituted with methyl groups at the 2' and 6' positions and a methoxypropyl sulfone group at the 4' position. The presence of these functional groups imparts specific physical and chemical properties to the molecule, making it an interesting subject for detailed study. The methanol group at the 3-position of the biphenyl ring further enhances its reactivity and solubility in various solvents.

In terms of synthesis, (2',6'-Dimethyl-4'-(3-(methylsulfonyl)propoxy)biphenyl-3-yl)methanol can be prepared through a series of well-defined steps. One common approach involves the coupling of a suitably substituted biphenyl derivative with a methyl sulfonyl propoxide reagent, followed by reduction to form the final alcohol product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

The biological activities of (2',6'-Dimethyl-4'-(3-(methylsulfonyl)propoxy)biphenyl-3-yl)methanol have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In particular, it has been found to inhibit the activity of certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, studies have demonstrated its ability to induce apoptosis in cancer cells, making it a promising candidate for further development as a therapeutic agent.

One of the key areas of research involving (2',6'-Dimethyl-4'-(3-(methylsulfonyl)propoxy)biphenyl-3-yl)methanol is its potential use in the treatment of neurodegenerative diseases. Recent studies have indicated that this compound can modulate signaling pathways associated with neuroinflammation and oxidative stress, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that further investigation into its neuroprotective properties could lead to new therapeutic strategies for these debilitating conditions.

Beyond its biological activities, (2',6'-Dimethyl-4'-(3-(methylsulfonyl)propoxy)biphenyl-3-yl)methanol has also been explored for its potential applications in materials science. Its unique chemical structure and functional groups make it suitable for use as a building block in the synthesis of advanced materials with specific properties, such as enhanced thermal stability or improved mechanical strength. This versatility opens up new avenues for its use in various industries beyond pharmaceuticals.

In conclusion, (2',6'-Dimethyl-4'-(3-(methylsulfonyl)propoxy)biphenyl-3-yl)methanol (CAS No. 1000413-85-3) is a multifaceted compound with significant potential in multiple fields. Its unique chemical structure and functional groups contribute to its diverse biological activities and material properties. Ongoing research continues to uncover new applications and mechanisms of action, solidifying its importance in both academic and industrial settings. As more studies are conducted, it is likely that this compound will play an increasingly prominent role in the development of novel therapies and advanced materials.